Cas no 5273-85-8 (Benzene,1,2,3-trimethoxy-5-(1E)-1-propen-1-yl-)

• Product Name: Benzene,1,2,3-trimethoxy-5-(1E)-1-propen-1-yl-
• CAS No: 5273-85-8
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 370007
• PubChem ID: 5318557
• Update Time: 2025-06-22

Benzene,1,2,3-trimethoxy-5-(1E)-1-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3-trimethoxy-5-(1E)-1-propen-1-yl-
• Isoelemicin
• Isoelemicin,5-Propenyl-1,2,3-trimethoxy
• 5-PROPENYL-1,2,3-TRIMETHOXY
• trans-Isoelemicin
• trans-Isoelemicine
• (E)-Isoelemicin
• 1,2,3-Trimethoxy-5-((E)-prop-1-enyl)benzene
• 1,2,3-Trimethoxy-5-[(1E)-1-propenyl]benzene
• [ "" ]
• AI3-36724
• Benzene, 1,2,3-trimethoxy-5-(1-propenyl)-, (E)-
• RRXOQHQFJOQLQR-AATRIKPKSA-N
• 1,2,3-Trimethoxy-5-(1E)-1-propen-1-ylbenzene; (E)-Isoelemicin; 1,2,3-Trimethoxy-5-((E)-prop-1-enyl)benzene; 1,2,3-Trimethoxy-5-[(1E)-1-propenyl]benzene
• NSC16705
• 9260LA114I
• 1,2,3-TRIMETHOXY-5-((1E)-1-PROPENYL)BENZENE
• NSC-16705
• 1,2,3-Trimethoxy-5-(1-propenyl)-Benzene
• Q27149878
• BENZENE, 1,2,3-TRIMETHOXY-5-(1E)-1-PROPEN-1-YL-
• CHEMBL121548
• ISOELEMICIN, TRANS-
• 487-12-7
• (E)-1,2,3-trimethoxy-5-(prop-1-enyl)benzene
• (e)-isoelemicine
• AKOS032948345
• C16975
• SCHEMBL68067
• 3-(4-Imidazolyl)-2-oxopropionicacid
• 5273-85-8
• 1,2,3-trimethoxy-5-(1-propenyl)benzene
• 1,2,3-trimethoxy-5-[(1E)-prop-1-en-1-yl]benzene
• SCHEMBL8350155
• 1,2,3-trimethoxy-5-[(E)-prop-1-enyl]benzene
• Benzene, 1,2,3-trimethoxy-5-(1-propenyl)-
• CHEBI:80837
• 1,2,3-Trimethoxy-5-(1-propenyl)-(E)-Benzene
• NSC 16705
• Benzene, 1,2,3-trimethoxy-5-propenyl-, (E)-
• UNII-9260LA114I
• DTXSID801017541
• FS-9419
• ISOELEMICIN, (E)-
• NS00125110

• MDL： MFCD06410655
• Inchi： 1S/C12H16O3/c1-5-6-9-7-10(13-2)12(15-4)11(8-9)14-3/h5-8H,1-4H3/b6-5+
• InChI Key： RRXOQHQFJOQLQR-AATRIKPKSA-N
• SMILES： O(C)C1C(=CC(/C=C/C)=CC=1OC)OC

Computed Properties

• Exact Mass: 208.11000
• Monoisotopic Mass: 208.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: Oil
• Density: 1.0±0.1 g/cm3
• Boiling Point: 306.5±37.0 °C at 760 mmHg
• Flash Point: 102.2±23.8 °C
• Refractive Index: 1.526
• PSA: 27.69000
• LogP: 2.74550
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Benzene,1,2,3-trimethoxy-5-(1E)-1-propen-1-yl- Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene,1,2,3-trimethoxy-5-(1E)-1-propen-1-yl-

Benzene, 1,2,3-Trimethoxy-5-(1E)-1-Propen-1-yl (CAS No. 5273-85-8): A Comprehensive Overview

Benzene, 1,2,3-trimethoxy-5-(1E)-1-propen-1-yl (CAS No. 5273-85-8) is a complex organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with three methoxy groups and a propenyl group. The presence of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in various synthetic pathways and applications.

The molecular formula of Benzene, 1,2,3-trimethoxy-5-(1E)-1-propen-1-yl is C₁₂H₁₆O₃, and its molecular weight is approximately 208.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the methylation of phenol to form the trimethoxybenzene derivative and the subsequent addition of the propenyl group via a suitable alkene precursor. These synthetic steps are often optimized to achieve high yields and purity, which are crucial for downstream applications.

In recent years, Benzene, 1,2,3-trimethoxy-5-(1E)-1-propen-1-yl has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as a precursor in the synthesis of bioactive compounds with therapeutic potential. For instance, studies have shown that derivatives of this compound exhibit significant antioxidant and anti-inflammatory properties. These properties are attributed to the presence of the methoxy groups, which can stabilize reactive oxygen species (ROS) and modulate inflammatory pathways.

Moreover, Benzene, 1,2,3-trimethoxy-5-(1E)-1-propen-1-yl has been explored as a building block in the development of drug delivery systems. The compound's hydrophobic nature and functional groups make it suitable for conjugation with various drug molecules to enhance their solubility and bioavailability. Recent research has demonstrated that these conjugates can effectively target specific tissues or cells, thereby improving the efficacy and reducing the side effects of therapeutic agents.

In addition to its medicinal applications, Benzene, 1,2,3-trimethoxy-5-(1E)-1-propen-1-yl has found utility in the field of materials science. The compound can be polymerized to form advanced materials with unique properties such as high thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and composites. For example, polymers derived from this compound have been used to develop flexible electronic devices that can withstand harsh environmental conditions.

The physical properties of Benzene, 1,2,3-trimethoxy-5-(1E)-1-propen-1-yl are also noteworthy. It is a colorless liquid at room temperature with a characteristic aromatic odor. The compound has a boiling point of approximately 260°C and is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. These properties make it easy to handle and process in laboratory settings.

Safety considerations are an important aspect when working with Benzene, 1,2,3-trimethoxy-5-(1E)-1-propen-1-yl. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound and ensuring adequate ventilation in the laboratory environment.

In conclusion, Benzene, 1,2,3-trimethoxy-5-(1E)-1-propen-1-yl (CAS No. 5273-85-8) is a versatile organic compound with a wide range of applications in medicinal chemistry and materials science. Its unique molecular structure and functional groups make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.